N-(5-chloro-2-methoxyphenyl)-2-((1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H18ClN5O2S/c1-3-17-24-25-19-20(23-13-6-4-5-7-15(13)26(17)19)29-11-18(27)22-14-10-12(21)8-9-16(14)28-2/h4-10H,3,11H2,1-2H3,(H,22,27)
• InChI Key: VOXSJGWNUZFSPL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C3=CC=CC=C3N=C2SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C20H18ClN5O2S
• Molecular Weight: 427.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18ClN5O2S and its molecular weight is 427.91. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Coordination Chemistry

Research on amide derivatives similar to the compound of interest demonstrates their utility in understanding molecular geometries and anion coordination. Studies by Kalita and Baruah (2010) reveal how certain amide derivatives exhibit unique spatial orientations that influence anion coordination, with implications for designing molecular structures with specific properties (D. Kalita, J. Baruah, 2010).

Synthetic Chemistry and Drug Design

Compounds within the same family have been explored for their synthetic routes and potential as drug precursors. Fathalla (2015) synthesized derivatives linked to the triazoloquinoxaline moiety, demonstrating the compound's role in advancing synthetic methodologies and contributing to the development of novel compounds with potential therapeutic applications (Walid Fathalla, 2015).

Pharmacological Applications

Studies on triazoloquinazolinone derivatives indicate their potential as pharmacological agents. Alagarsamy et al. (2009) identified compounds with significant H1-antihistaminic activity, suggesting that structurally related compounds might also possess therapeutic benefits, such as acting as novel H1-antihistaminic agents or offering rapid-onset antidepressant properties (V. Alagarsamy, H. Sharma, et al., 2009).